![molecular formula C17H21Cl2NO3 B4141247 2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride](/img/structure/B4141247.png)
2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride
Overview
Description
2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. This compound is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the survival and proliferation of cancer cells.
Mechanism of Action
2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride acts as a selective inhibitor of BTK, which is a key signaling molecule in the B-cell receptor (BCR) pathway. BTK plays a critical role in the survival and proliferation of cancer cells, and its inhibition by this compound leads to cell cycle arrest and apoptosis. In addition, this compound has been shown to inhibit other downstream signaling molecules, such as AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. In preclinical studies, this compound has demonstrated dose-dependent inhibition of BTK activity and downstream signaling pathways, leading to the suppression of cancer cell growth. This compound has also been shown to have low toxicity in animal models, with no significant adverse effects on normal tissues or organs.
Advantages and Limitations for Lab Experiments
2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride is a useful tool for studying the BCR pathway and its role in cancer cell survival and proliferation. Its selective inhibition of BTK allows for the investigation of specific downstream signaling pathways and their effects on cancer cells. However, the use of this compound in lab experiments may be limited by its cost and availability, as well as the need for specialized equipment and expertise.
Future Directions
Future research on 2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride may focus on its potential as a combination therapy with other anticancer agents, as well as its use in the treatment of other types of cancer. In addition, further studies may be conducted to investigate the mechanisms of resistance to this compound and to develop strategies to overcome this resistance. Finally, the development of more potent and selective BTK inhibitors may lead to the discovery of new therapies for the treatment of cancer and other diseases.
Scientific Research Applications
2-({2-[(2-chlorobenzyl)oxy]-3-methoxybenzyl}amino)ethanol hydrochloride has been extensively studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound is effective in inhibiting the growth of various types of cancer cells, including B-cell lymphomas, multiple myeloma, and solid tumors. In addition, this compound has shown synergistic effects when combined with other anticancer agents, such as ibrutinib and venetoclax. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in patients with relapsed or refractory B-cell malignancies.
properties
IUPAC Name |
2-[[2-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]methylamino]ethanol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO3.ClH/c1-21-16-8-4-6-13(11-19-9-10-20)17(16)22-12-14-5-2-3-7-15(14)18;/h2-8,19-20H,9-12H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYMPFTHNFADXSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OCC2=CC=CC=C2Cl)CNCCO.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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